Cas no 54781-19-0 (2-(Trimethylsilyloxy)-1,3-cyclohexadiene)

• Product name: 2-(Trimethylsilyloxy)-1,3-cyclohexadiene
• CAS No: 54781-19-0
• MF: C₉H₁₆OSi
• MW: 168.3082
• MDL: MFCD00274202
• CID: 826136
• PubChem ID: 87561251

2-(Trimethylsilyloxy)-1,3-cyclohexadiene Chemical and Physical Properties

Names and Identifiers

• 2-(TRIMETHYLSILOXY)-1,3-CYCLOHEXADIENE
• 2-(Trimethylsilyloxy)-1,3-cyclohexadiene
• cyclohexa-1,5-dien-1-yloxy(trimethyl)silane
• 1-(Trimethylsilyloxy)-3,4-dihydrobenzene
• 2-trimethylsiloxy-1,3-cyclohexadiene
• Silane, (1,5-cyclohexadien-1-yloxy)trimethyl-
• 2-[(trimethylsilyl)oxy]-1,3-cyclohexadiene
• WPIRVUXAMPRMAY-UHFFFAOYSA-N
• 2-trimethylsilyloxy-1,3-cyclohexadiene
• 2-(trimethylsilyoxy)-1,3-cyclohexadiene
• (cyclohexa-1,5-dienyloxy)trimethylsilane
• 1-(Trimethylsilyloxy)-3,
• BS-22771
• (cyclohexa-1,5-dien-1-yloxy)trimethylsilane
• DB-005798
• CS-0182166
• T2630
• 2-(Trimethylsiloxy)-1,3-cyclohexadiene, 95%
• 54781-19-0
• DTXSID30399257
• AKOS015839977
• MFCD00274202
• D92628
• InChI=1/C9H16OSi/c1-11(2,3)10-9-7-5-4-6-8-9/h5,7-8H,4,6H2,1-3H
• Q63395632
• SCHEMBL449127

• MDL： MFCD00274202
• Inchi： 1S/C9H16OSi/c1-11(2,3)10-9-7-5-4-6-8-9/h5,7-8H,4,6H2,1-3H3
• InChI Key： WPIRVUXAMPRMAY-UHFFFAOYSA-N
• SMILES： [Si](C([H])([H])[H])(C([H])([H])[H])(C([H])([H])[H])OC1C([H])=C([H])C([H])([H])C([H])([H])C=1[H]

Computed Properties

• Exact Mass: 168.09700
• Monoisotopic Mass: 168.097041664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Topological Polar Surface Area: 9.2
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Pale yellow liquid
• Density: 0.899 g/mL at 25 °C(lit.)
• Boiling Point: 60°C/9mmHg(lit.)
• Flash Point: Fahrenheit: 116.6 ° f < br / > Celsius: 47 ° C < br / >
• Refractive Index: n20/D 1.462(lit.)
• PSA: 9.23000
• LogP: 3.07180
• Vapor Pressure: 0.9±0.3 mmHg at 25°C
• Solubility: Not available

2-(Trimethylsilyloxy)-1,3-cyclohexadiene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P303+P361+P353-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10
• Safety Instruction： S16
• FLUKA BRAND F CODES：10-21
• Storage Condition：0-10°C
• Risk Phrases：R10
• PackingGroup：III
• HazardClass：3

2-(Trimethylsilyloxy)-1,3-cyclohexadiene Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Other Chemical Reagents Organic Metal Reagents